Cas no 1805208-01-8 (2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805208-01-8
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4813326
• Update Time: 2025-06-08

2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6ClF6NO2/c1-18-7-4(8(11,12)13)2-6(17-5(7)3-10)19-9(14,15)16/h2H,3H2,1H3
• InChI Key： TXKGLQMWODRUPQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)(F)F)C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Briefing on 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805208-01-8)

2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805208-01-8) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits significant potential as a building block for the development of novel pharmaceuticals and agrochemicals. Recent studies have explored its reactivity, biological activity, and potential applications in drug discovery.

The structural features of this compound, particularly the presence of electron-withdrawing groups (trifluoromethoxy and trifluoromethyl), make it a valuable intermediate in the synthesis of more complex molecules. Researchers have investigated its use in cross-coupling reactions, nucleophilic substitutions, and other transformations to create libraries of bioactive compounds. Its chloromethyl group provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores.

In a recent study published in the Journal of Medicinal Chemistry, scientists evaluated the biological activity of derivatives synthesized from 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. The compounds demonstrated promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory agents. The study utilized in vitro assays and molecular docking simulations to elucidate the structure-activity relationships (SAR) of these derivatives.

Another area of interest is the compound's role in agrochemical research. A 2023 report in Pest Management Science highlighted its use as a precursor for novel pesticides. The trifluoromethoxy group, known for enhancing lipophilicity and metabolic stability, contributed to the improved efficacy of the resulting pesticides against resistant pest strains. Field trials indicated that derivatives of this compound exhibited lower environmental persistence compared to traditional pesticides, aligning with the growing demand for sustainable agrochemical solutions.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 2-(Chloromethyl)-3-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. A team at the University of Tokyo developed a more efficient catalytic system for its synthesis, reducing the number of steps and improving overall yield. This innovation, detailed in Organic Process Research & Development, could facilitate larger-scale production and broader application of this valuable intermediate.

Looking forward, researchers anticipate expanding the utility of this compound through further structural modifications. Computational chemistry approaches are being employed to predict new derivatives with enhanced properties. Additionally, its potential in metal-organic frameworks (MOFs) and materials science is beginning to be explored, demonstrating the versatility of this pyridine derivative across multiple scientific disciplines.